Cas no 2228263-00-9 (O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine
• CAS No: 2228263-00-9
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5754494
• PubChem ID: 165713052
• Update Time: 2025-05-26

O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(3-bromo-4-methylphenyl)propan-2-yl]hydroxylamine
• 2228263-00-9
• EN300-1925442
• O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine

• Inchi： 1S/C10H14BrNO/c1-7-4-5-8(6-9(7)11)10(2,3)13-12/h4-6H,12H2,1-3H3
• InChI Key： PBXLQOUJSKMKMO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(C)(C)ON

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228263-00-9)

The compound O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228263-00-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This hydroxylamine derivative features a 3-bromo-4-methylphenyl group, which contributes to its distinct reactivity and functionality. Researchers and industry professionals are increasingly interested in this compound for its role in intermediate synthesis and its potential to serve as a building block for more complex molecules.

One of the key reasons for the growing interest in O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine is its versatility in organic synthesis. The presence of the bromo and methyl substituents on the phenyl ring allows for selective functionalization, making it a valuable precursor in the development of novel compounds. Recent studies have explored its use in catalysis and ligand design, particularly in the context of asymmetric synthesis, a hot topic in modern chemistry. This aligns with the broader trend of optimizing sustainable chemical processes, a priority for many industries today.

From a pharmaceutical perspective, CAS No. 2228263-00-9 has been investigated for its potential as a bioactive scaffold. The hydroxylamine moiety is known to participate in various biochemical interactions, which could be leveraged in drug discovery. For instance, it may serve as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. This is particularly relevant given the current focus on precision medicine and the demand for targeted therapies in treating complex diseases.

In the agrochemical sector, O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine has shown promise as a precursor for crop protection agents. Its structural features make it a candidate for developing new pesticides or herbicides with improved efficacy and environmental profiles. This aligns with the global push toward sustainable agriculture, where reducing the ecological footprint of agrochemicals is a top priority. Researchers are also exploring its potential in plant growth regulation, another area of high interest.

The synthesis and characterization of CAS No. 2228263-00-9 require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm its purity and structure. These methods are critical for ensuring the compound's suitability for further applications. Additionally, the compound's stability and solubility properties are often discussed in the context of formulation development, a topic of great relevance to both pharmaceutical and agrochemical industries.

As the scientific community continues to explore the potential of O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine, its role in green chemistry initiatives cannot be overlooked. The compound's potential for use in atom-efficient reactions and catalytic processes makes it a candidate for reducing waste in chemical manufacturing. This is particularly important in light of increasing regulatory pressures and the demand for eco-friendly production methods.

In summary, O-2-(3-bromo-4-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228263-00-9) is a multifaceted compound with significant potential across multiple industries. Its unique structure, combined with its applicability in drug discovery, agrochemical development, and sustainable chemistry, positions it as a molecule of great interest for researchers and professionals alike. As advancements in synthetic methodologies and material science continue, the compound's utility is likely to expand even further.